5-(5-Bromo-2-chlorophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
Overview
Description
5-(5-bromo-2-chlorophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole is an oxadiazole and a ring assembly.
Scientific Research Applications
Synthesis and Antimicrobial Activities
5-Pyridin-4-yl-1,3,4-oxadiazole-2-thiol, a related compound, was synthesized and converted into various derivatives, including those with a 1,2,4-triazole-3-thiol structure. These compounds were screened for antimicrobial activity, revealing good to moderate activity in most cases (Bayrak et al., 2009).
Potential Anticancer Agents
A related 1,2,4-oxadiazole compound demonstrated activity as an apoptosis inducer and potential anticancer agent. This compound, after modifications, showed in vivo activity in a tumor model, and its molecular target was identified as TIP47, an IGF II receptor binding protein (Zhang et al., 2005).
Photophysical Properties in Electrospinning
1,3,4-oxadiazole derivatives showed improved photophysical properties when used in composite fibers with a Re(I) complex. The immobilization in a polymer matrix led to enhanced emission parameters, indicating potential applications in materials science (Nie et al., 2015).
Synthesis of Novel Acetamides for Biological Assessment
Novel acetamides with an 1,2,4-oxadiazole cycle were synthesized and biologically assessed. These compounds demonstrated a variety of biological properties, making them potentially useful in pharmaceutical research (Karpina et al., 2019).
Electroluminescence Performance
Studies on Re(I) complex doped with 1,3,4-oxadiazole derivatives revealed significant electroluminescence performance. These findings suggest possible applications in display technologies and lighting systems (Yan et al., 2013).
Inhibition of Mild Steel Corrosion
Imidazo[4,5-b] pyridine derivatives, including those with an 1,3,4-oxadiazole ring, showed high performance in inhibiting mild steel corrosion. This implies potential applications in material protection and industrial maintenance (Saady et al., 2021).
Insecticidal Activity
Anthranilic diamides analogs containing 1,2,4- or 1,3,4-oxadiazole rings were synthesized and showed promising insecticidal activities. This suggests potential applications in pest control and agriculture (Li et al., 2013).
properties
Product Name |
5-(5-Bromo-2-chlorophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole |
|---|---|
Molecular Formula |
C13H7BrClN3O |
Molecular Weight |
336.57 g/mol |
IUPAC Name |
5-(5-bromo-2-chlorophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole |
InChI |
InChI=1S/C13H7BrClN3O/c14-9-1-2-11(15)10(7-9)13-17-12(18-19-13)8-3-5-16-6-4-8/h1-7H |
InChI Key |
FUWIMUYDFFIVTF-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1Br)C2=NC(=NO2)C3=CC=NC=C3)Cl |
Canonical SMILES |
C1=CC(=C(C=C1Br)C2=NC(=NO2)C3=CC=NC=C3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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